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Compound of Interest

Compound Name:
4-Methyl-1-phenylquinolin-2(1h)-

one

Cat. No.: B1296214 Get Quote

Introduction: The quinolinone scaffold, a bicyclic heterocyclic system, is a cornerstone in

medicinal chemistry, demonstrating a remarkable breadth of biological activities. As a

"privileged structure," its derivatives have been extensively explored, leading to the

development of numerous therapeutic agents. This technical guide provides an in-depth

overview of the diverse biological activities of quinolinone and its derivatives, focusing on their

anticancer, antimicrobial, anti-inflammatory, antiviral, and neuroprotective properties. This

document is intended for researchers, scientists, and drug development professionals, offering

a comprehensive resource of quantitative data, detailed experimental methodologies, and an

exploration of the underlying signaling pathways.

Anticancer Activity
Quinolinone derivatives have emerged as a significant class of anticancer agents, exhibiting

cytotoxicity against a wide range of cancer cell lines. Their mechanisms of action are diverse,

often targeting key pathways involved in cancer cell proliferation, survival, and metastasis.
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Compound/Derivati
ve

Cancer Cell Line IC50 (µM) Reference

6,7-methylenedioxy-4-

(2,4-

dimethoxyphenyl)quin

olin-2(1H)-one (12e)

HL-60 (Leukemia) Sub-micromolar [1]

6,7-methylenedioxy-4-

(2,4-

dimethoxyphenyl)quin

olin-2(1H)-one (12e)

H460 (Lung Cancer) Sub-micromolar [1]

4-substituted

benzyloxy quinolin-

2(1H)-one (11e)

COLO 205 (Colon

Cancer)
Nanomolar [1]

7-chloro-4-

quinolinylhydrazone

derivative (36)

SF-295 (CNS Cancer) 0.314 - 4.65 µg/cm³ [2]

7-chloro-4-

quinolinylhydrazone

derivative (36)

HTC-8 (Colon Cancer) 0.314 - 4.65 µg/cm³ [2]

7-chloro-4-

quinolinylhydrazone

derivative (36)

HL-60 (Leukemia) 0.314 - 4.65 µg/cm³ [2]

2-Cyano-3-(4-

hydroxy-3-

methoxyphenyl)-N-

(quinolin-3-yl)

acrylamide (11)

MCF7 (Breast

Cancer)
29.8 [2]

3-Oxo-N-(quinolin-3-

yl)-3H-

benzol[f]chromene-2-

carboxamide (12)

MCF7 (Breast

Cancer)
39.0 [2]
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Quinoline-chalcone

hybrid (9i)
A549 (Lung Cancer) 1.91 - 5.29 [3]

Quinoline-chalcone

hybrid (9j)
K-562 (Leukemia) 1.91 - 5.29 [3]

Signaling Pathways and Mechanisms of Action
A primary mechanism of action for many anticancer quinolinone derivatives is the inhibition of

the PI3K/Akt/mTOR signaling pathway. This pathway is crucial for cell growth, proliferation, and

survival, and its dysregulation is a common feature in many cancers.[4] Quinolinone derivatives

can inhibit the phosphorylation of key proteins in this pathway, such as Akt and mTOR, leading

to the induction of apoptosis and cell cycle arrest.[3]

Another significant mechanism is the inhibition of tubulin polymerization. By disrupting the

formation of microtubules, which are essential for cell division, these compounds can induce

cell cycle arrest in the G2/M phase, ultimately leading to apoptotic cell death.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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